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Compound of Interest |

Compound Name: 4,7-Dimethoxyindane
CAS No.: 38998-05-9
Cat. No.: B6254284
- 7

Executive Summary & Immediate Action

Do not dispose of 4,7-Dimethoxyindane down the drain. 4,7-Dimethoxyindane is an organic
intermediate characterized by ether linkages on an indane core.[1] It poses risks of skin/eye
irritation and potential flammability.[2][3] Environmental release is strictly regulated due to

aquatic toxicity potential.
Immediate Disposal Directive:
e Solid Waste: Segregate into Non-Halogenated Organic Solids containers.

e Liquid Waste: If dissolved, dispose via Flammable Solvent streams (ensure compatibility with
solvent matrix).

» Destruction Method: High-temperature incineration at an RCRA-permitted facility.[1]

Chemical Profile & Hazard Identification

Understanding the "Why" behind the protocol.

As a substituted indane with methoxy groups, this compound shares hazard characteristics
with anisoles and polycyclic ethers.
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Property

Specification

Hazard Implication

Chemical Structure

C11H1402 (Indane core + 2

Methoxy groups)

Combustible. Ether linkages
are stable but contribute to

flammability.[1]

Physical State

Solid (typically) or Viscous
Liquid

Inhalation of dust/mist is a

primary exposure route.[1]

Low water solubility; Soluble in

Bioaccumulation risk. Do not

Solubility ] release into agueous waste
organics
streams.[1]
Incompatible with strong
Reactivity Stable under normal conditions  oxidizers (e.g., Nitric Acid,

Peroxides).[1]

Critical Safety Note - Peroxide Potential: While aryl-alkyl ethers (like methoxybenzenes) are

generally resistant to peroxide formation compared to dialkyl ethers (like diethyl ether), aged

containers should be visually inspected for crystal formation around the cap before opening.[1]
If crystals are present, DO NOT TOUCH. Contact EHS immediately.

Pre-Disposal Assessment Workflow

Before moving the container, execute this self-validating assessment to determine the correct

waste stream.
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Start: Waste Assessment

1. Determine Physical State

4

Solid / Crystalline

Liquid / Solution

2. Check Container Age/Condition 3. Identify Solvent Matrix

Contains Halogens
(DCM, Chloroform)

No Halogens
Acetone, MeOH)

Crystals Visible? Stream B: Halogenated Solvents Stream C: Non-Halogenated Solvents

Stream A: Non-Halogenated Solids STOP: Contact EHS/Bomb Squad
(Incineration) (Potential Peroxides)

Click to download full resolution via product page

Figure 1: Decision logic for categorizing 4,7-Dimethoxyindane waste. Note the critical stop-
point for crystallized containers.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired reagent bottles, contaminated weighing boats, spill debris.[1]

+ Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.
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o Labeling: Affix a hazardous waste label.
o Constituents: "4,7-Dimethoxyindane, Solid Debris"[1]
o Hazards: "Irritant”, "Combustible™.
e Packing:
o Place the original container inside the waste jar if possible.
o If loose powder, transfer carefully inside a fume hood to avoid dust generation.

e Segregation: Do NOT mix with oxidizers (e.g., permanganates, nitrates) in the same waste
drum.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicable for: Mother liquors, Roto-vap traps.[1]

o Compatibility Check: Ensure the liquid mixture pH is between 5 and 9. Acidic mixtures
containing methoxy groups can sometimes undergo cleavage or polymerization; neutralize if
necessary.

» Solvent Segregation:
o If dissolved in DCM/Chloroform: Use the Halogenated waste carboy.
o If dissolved in Ethyl Acetate/Methanol: Use the Non-Halogenated waste carboy.

e Volume Limit: Fill carboys only to 90% capacity to allow for thermal expansion.

Emergency Spill Response

For spills > 5 grams or > 100 mL.[1]

PPE Requirements: Nitrile gloves (double gloved), lab coat, safety goggles. Use a half-mask
respirator with organic vapor cartridges if ventilation is poor.
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Evacuate area on pill pi . Vermiculite/Sand Soap & Water Wash Label as Haz Waste

1. Alert & Isolate

Click to download full resolution via product page
Figure 2: Operational workflow for managing accidental release in the laboratory.
Cleanup Steps:
 |solate: Mark the area. Turn off ignition sources.[3]

e Absorb: Use vermiculite, sand, or a commercial organic spill pad. Do not use paper towels
for bulk liquid spills as they increase flammability surface area.

o Decontaminate: Wipe the surface with a soap/water solution. Collect all wipes into the solid
waste container.

Regulatory Compliance (RCRA)

While 4,7-Dimethoxyindane is not explicitly "P-listed" or "U-listed" by the EPA, it must be
characterized by the generator (you) based on its properties:

« Ignitability (DO01): If the flash point of the waste mixture is < 60°C (140°F).

» Toxicity: Due to lack of extensive toxicological data, treat as Toxic under the "Precautionary
Principle.”

Final Disposition: The waste must be sent to a TSDF (Treatment, Storage, and Disposal
Facility) for fuel blending or incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b6254284?utm_src=pdf-custom-synthesis
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12822~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:25:38~~1%204-Dimethoxybenzene~~
https://labchem-wako.fujifilm.com/sds/W01W0113-0180JGHEEN.pdf
https://www.benchchem.com/product/b6254284#4-7-dimethoxyindane-proper-disposal-procedures
https://www.benchchem.com/product/b6254284#4-7-dimethoxyindane-proper-disposal-procedures
https://www.benchchem.com/product/b6254284#4-7-dimethoxyindane-proper-disposal-procedures
https://www.benchchem.com/product/b6254284#4-7-dimethoxyindane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6254284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6254284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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